Cas no 3526-27-0 (2-[2-[2-(cyanomethyl)phenyl]phenyl]acetonitrile)

• Product Name: 2-[2-[2-(cyanomethyl)phenyl]phenyl]acetonitrile
• CAS No: 3526-27-0
• MF: C₁₆H₁₂N₂
• MW: 232.279883384705
• MDL: MFCD00060295
• CID: 883924
• Update Time: 2026-04-29

2-[2-[2-(cyanomethyl)phenyl]phenyl]acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-[2-[2-(cyanomethyl)phenyl]phenyl]acetonitrile
• Biphenyl-2,2'-diacetonitrile
• 2,2'-Biphenyldiacetonitrile
• 2,2'-Bis-cyanmethyl-biphenyl
• 2-{2-[2-(cyanomethyl)phenyl]phenyl}acetonitrile
• AC1L6R9B
• AC1Q4S5B
• AR-1D1115
• biphenyl-2,2'-diyldi-acetonitrile
• NSC116229

• MDL： MFCD00060295
• Inchi： InChI=1S/C16H12N2/c17-11-9-13-5-1-3-7-15(13)16-8-4-2-6-14(16)10-12-18/h1-8H,9-10H2
• InChI Key： HUQBQMNLLVOXSZ-UHFFFAOYSA-N
• SMILES： C1=CC=C(C(=C1)CC#N)C2=CC=CC=C2CC#N

Computed Properties

• Exact Mass: 232.10016
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 47.58
• LogP: 3.48576

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-[2-[2-(cyanomethyl)phenyl]phenyl]acetonitrile

Comprehensive Overview of 2-[2-[2-(Cyanomethyl)phenyl]phenyl]acetonitrile (CAS No. 3526-27-0)

2-[2-[2-(Cyanomethyl)phenyl]phenyl]acetonitrile (CAS No. 3526-27-0) is a specialized organic compound widely utilized in advanced chemical synthesis and material science. With the growing demand for high-performance intermediates in pharmaceuticals, agrochemicals, and electronic materials, this compound has garnered significant attention due to its unique structural properties and versatile applications. Researchers and industry professionals frequently search for terms like "2-[2-[2-(cyanomethyl)phenyl]phenyl]acetonitrile uses", "CAS 3526-27-0 properties", and "synthesis of cyanomethylphenyl derivatives", highlighting its relevance in contemporary chemical research.

The molecular structure of 2-[2-[2-(Cyanomethyl)phenyl]phenyl]acetonitrile features two phenyl rings connected via a cyanomethyl group, which imparts distinct reactivity and stability. This configuration makes it an excellent candidate for applications in organic light-emitting diodes (OLEDs), pharmaceutical intermediates, and specialty polymers. Recent trends in sustainable chemistry have also spurred interest in eco-friendly synthesis methods for such compounds, with queries like "green synthesis of 3526-27-0" gaining traction in academic and industrial circles.

One of the most notable applications of 2-[2-[2-(Cyanomethyl)phenyl]phenyl]acetonitrile is in the development of advanced electronic materials. Its ability to form stable conjugated systems makes it valuable for designing organic semiconductors and photovoltaic materials. Additionally, its role as a precursor in drug discovery has been explored, particularly in the synthesis of bioactive molecules targeting neurological and metabolic disorders. Searches such as "3526-27-0 in drug development" reflect this growing interest.

The global market for 2-[2-[2-(Cyanomethyl)phenyl]phenyl]acetonitrile is expanding, driven by advancements in material science and pharmaceutical research. Manufacturers and suppliers are increasingly focusing on scalable production techniques to meet the rising demand. Industry reports indicate a surge in inquiries related to "CAS 3526-27-0 suppliers" and "high-purity cyanomethylphenyl derivatives", underscoring its commercial significance.

From a regulatory standpoint, 2-[2-[2-(Cyanomethyl)phenyl]phenyl]acetonitrile is handled under standard laboratory safety protocols. While it is not classified as a hazardous substance, proper storage and handling are essential to maintain its stability and purity. Researchers often seek guidelines on "safe handling of 3526-27-0" and "storage conditions for cyanomethylphenyl compounds", emphasizing the importance of safety in its usage.

In conclusion, 2-[2-[2-(Cyanomethyl)phenyl]phenyl]acetonitrile (CAS No. 3526-27-0) is a compound of high scientific and industrial value. Its applications span electronics, pharmaceuticals, and advanced materials, making it a focal point for ongoing research. As the demand for innovative chemical solutions grows, this compound is poised to play a pivotal role in shaping future technologies. For those exploring its potential, keywords like "3526-27-0 applications" and "cyanomethylphenyl derivatives in research" provide valuable insights into its multifaceted utility.